1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine

• IUPAC Name: 2-cyclopropyl-1-[3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H23F2NO/c19-16-8-7-13(10-17(16)20)5-6-15-2-1-9-21(12-15)18(22)11-14-3-4-14/h7-8,10,14-15H,1-6,9,11-12H2
• InChI Key: YBGYLYLKXGSUIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2CC2)CCC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H23F2NO
• Molecular Weight: 307.4 g/mol

Description

1-(Cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine, also known as CEP-32237, is a small molecule compound that has been studied for its potential use in treating various neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine is not fully understood, but it is believed to work by inhibiting the reuptake of neurotransmitters in the brain. This leads to an increase in the levels of these neurotransmitters, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can have a positive effect on mood and behavior. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine has a number of advantages for use in lab experiments. It is a small molecule compound, which makes it easy to work with and study. It also has a well-defined mechanism of action, which makes it easier to study its effects on the brain. However, there are also some limitations to using this compound in lab experiments. It can be difficult to administer the compound to animals in a consistent and controlled manner, which can lead to variability in the results.

Future Directions

There are a number of future directions for research on 1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine. One area of interest is in studying its potential use in treating other neurological disorders such as bipolar disorder and post-traumatic stress disorder. Another area of interest is in studying its effects on different populations such as children and the elderly. Additionally, there is interest in developing new compounds that are similar to this compound but have improved properties such as increased potency or better bioavailability.
Conclusion:
In conclusion, this compound is a small molecule compound that has been studied for its potential use in treating various neurological disorders. It has a well-defined mechanism of action and has been shown to have a number of biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, there are also many future directions for research on this compound.

Synthesis Methods

The synthesis of 1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine involves several steps, starting with the reaction of cyclopropylacetic acid with thionyl chloride to form cyclopropylacetyl chloride. This is then reacted with 3-(2-aminoethyl)piperidine to form the intermediate compound. Finally, the intermediate compound is reacted with 3,4-difluorophenethylamine to form the desired product, this compound.

Scientific Research Applications

1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine has been studied for its potential use in treating various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have a positive effect on the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which are known to play a role in these disorders.